tert-Butyl 3-(1-hydroxy-3-methoxy-3-oxopropyl)azetidine-1-carboxylate
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Description
Tert-Butyl 3-(1-hydroxy-3-methoxy-3-oxopropyl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C12H21NO5 and its molecular weight is 259.302. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Modification
- Synthesis of Enantiopure Azetidine-2-Carboxylic Acids : Azetidine-2-carboxylic acid analogs with heteroatomic side chains have been synthesized for studying peptide activity (Sajjadi & Lubell, 2008).
- Development of Bifunctional Compounds : Synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate provides access to novel compounds complementary to piperidine ring systems (Meyers et al., 2009).
- Production of High-Value Azetidine-3-Carboxylic Acid Derivatives : Protected 3-haloazetidines, used in medicinal chemistry, have been synthesized for creating azetidine-3-carboxylic acid derivatives (Ji et al., 2018).
Chemical Synthesis and Characterization
- Synthesis of Alkyl 3-Aryloxypropenoates : The addition of phenols to tert-butyl propiolate led to the synthesis of alkyl 3-aryloxypropenoates, demonstrating chemical versatility (Yavari et al., 2005).
- Molecular Structure Analysis : The molecular structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a cyclic amino acid ester, was determined using X-ray diffraction analysis (Moriguchi et al., 2014).
Application in Medicinal Chemistry
- Synthesis of Pharmaceutically Relevant Compounds : Compounds like tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, an intermediate in synthesizing protein tyrosine kinase inhibitors, have been developed (Xin-zhi, 2011).
Properties
IUPAC Name |
tert-butyl 3-(1-hydroxy-3-methoxy-3-oxopropyl)azetidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO5/c1-12(2,3)18-11(16)13-6-8(7-13)9(14)5-10(15)17-4/h8-9,14H,5-7H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMEWSSZNDWQGOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)C(CC(=O)OC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.